Cas no 2562338-89-8 ((4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole))

• Product Name: (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)
• CAS No: 2562338-89-8
• MF: C₃₅H₃₂N₂O₂
• MW: 512.640789031982
• MDL: MFCD32201204
• CID: 4771275
• PubChem ID: 146012790
• Update Time: 2025-10-05

(4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) Chemical and Physical Properties

Names and Identifiers

• (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)
• E74904
• (4S,4'S,5R,5'R)-2,2'-CYCLOPENTYLIDENEBIS[4,5-DIHYDRO-4,5-DIPHENYLOXAZOLE]
• BS-46060
• 2562338-89-8
• CS-0167750
• MFCD32201204
• (4S,5R)-2-[1-[(4S,5R)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]cyclopentyl]-4,5-diphenyl-4,5-dihydro-1,3-oxazole
• (4S,4'S,5R,5'R)-2,2'-Cyclopentylidenebis[4,5-dihydro-4,5-diphenyloxazole], 98%, (99% ee)

• MDL： MFCD32201204
• Inchi： 1S/C35H32N2O2/c1-5-15-25(16-6-1)29-31(27-19-9-3-10-20-27)38-33(36-29)35(23-13-14-24-35)34-37-30(26-17-7-2-8-18-26)32(39-34)28-21-11-4-12-22-28/h1-12,15-22,29-32H,13-14,23-24H2/t29-,30-,31+,32+/m0/s1
• InChI Key： WPRVHHTWEGTLPZ-GASGPIRDSA-N
• SMILES： O1[C@H](C2C=CC=CC=2)[C@H](C2C=CC=CC=2)N=C1C1(C2=N[C@@H](C3C=CC=CC=3)[C@@H](C3C=CC=CC=3)O2)CCCC1

Computed Properties

• Exact Mass: 512.246378268 g/mol
• Monoisotopic Mass: 512.246378268 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 43.2
• Molecular Weight: 512.6

Additional information on (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)

Exploring the Unique Properties and Applications of (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) (CAS No. 2562338-89-8)

In the ever-evolving field of organic chemistry, chiral compounds play a pivotal role in pharmaceuticals, materials science, and catalysis. One such intriguing molecule is (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) (CAS No. 2562338-89-8), a structurally unique compound that has garnered attention for its potential applications in asymmetric synthesis and advanced material design. This article delves into the properties, synthesis, and emerging uses of this compound, while addressing common queries from researchers and industry professionals.

The (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) molecule features a cyclopentane-1,1-diyl core bridged by two 4,5-diphenyl-4,5-dihydrooxazole moieties. This configuration imparts significant stereochemical complexity, making it a valuable scaffold for studying chiral induction and enantioselective reactions. Researchers often search for "chiral auxiliaries for asymmetric synthesis" or "C2-symmetric ligands in catalysis", and this compound fits precisely into these categories due to its rigid, C2-symmetric structure.

From a synthetic perspective, the preparation of (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) typically involves the condensation of chiral amino alcohols with appropriate dicarbonyl compounds, followed by cyclization. The 4,5-dihydrooxazole rings (also known as oxazolines) are particularly noteworthy as they are stable yet reactive enough to participate in various transformations. This stability-reactivity balance makes them ideal for applications where "reusable chiral catalysts" or "stereocontrolled reaction environments" are desired—topics frequently explored in modern organic chemistry literature.

One of the most compelling applications of this compound lies in its potential as a chiral ligand in transition metal catalysis. The diphenyl-dihydrooxazole units can coordinate to metals like palladium, rhodium, or iridium, creating highly enantioselective catalytic systems. Such systems are crucial for producing "pharmaceutical intermediates with high ee" (enantiomeric excess), a common requirement in drug development. Recent studies have shown that derivatives of this compound can achieve enantioselectivities exceeding 95% in certain C-C bond-forming reactions, addressing the growing demand for "green asymmetric synthesis methods".

Beyond catalysis, the (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) structure exhibits interesting photophysical properties. The conjugated system formed by the diphenyl-dihydrooxazole groups allows for potential applications in "organic light-emitting diodes (OLEDs)" or "chiral luminescent materials". These applications align with current trends in "sustainable optoelectronic materials", a hot topic in materials science circles. Researchers investigating "chirality-induced spin selectivity" or "circularly polarized luminescence" may find this compound particularly relevant to their work.

The compound's stability under various conditions also makes it suitable for supramolecular chemistry applications. Its ability to form well-defined molecular architectures through non-covalent interactions is being explored for designing "molecular machines" or "chiral sensors". These directions resonate with the increasing interest in "smart functional materials" and "responsive molecular systems"—areas where precise control over molecular conformation is paramount.

From a commercial standpoint, the demand for (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) is steadily growing, particularly in the pharmaceutical and specialty chemicals sectors. Companies specializing in "custom chiral synthesis" or "high-performance catalytic systems" are increasingly listing this compound in their portfolios. The current market trends show particular interest in its derivatives for creating "next-generation asymmetric catalysts", answering the industry's call for more efficient and selective synthetic methodologies.

For researchers working with this compound, several practical considerations emerge. The molecule's crystalline nature facilitates purification and characterization, while its moderate solubility in common organic solvents (like dichloromethane or THF) makes it convenient for laboratory use. These properties address common practical questions such as "handling of chiral auxiliaries" or "storage conditions for sensitive catalysts"—information highly sought after in chemical databases and forums.

Looking forward, the scientific community anticipates expanded applications of (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) in emerging fields like "artificial enzyme design" and "chiral nanotechnology". Its structural features make it a promising candidate for mimicking enzyme active sites or constructing chiral nanostructures. These potential applications correspond with the rising interest in "bio-inspired catalysis" and "precision molecular engineering", areas that are gaining traction in both academic and industrial research settings.

In conclusion, (4S,4'S,5R,5'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) (CAS No. 2562338-89-8) represents a versatile chiral building block with significant potential across multiple scientific disciplines. Its unique combination of structural rigidity, stereochemical control, and functional versatility positions it as a valuable tool for researchers tackling challenges in asymmetric synthesis, advanced materials, and beyond. As the demand for enantiopure compounds and smart materials continues to grow, this molecule is poised to play an increasingly important role in cutting-edge chemical research and development.